Cas no 1067-62-5 (1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexaethyl-, bromide (1:2))

• Product Name: 1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexaethyl-, bromide (1:2)
• CAS No: 1067-62-5
• MF: C₁₆H₃₈Br₂N₂
• MW: 418.294323444366
• CID: 166771
• PubChem ID: 14026
• Update Time: 2025-04-19

1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexaethyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexaethyl-, bromide (1:2)
• triethyl-[4-(triethylazaniumyl)butyl]azanium,dibromide
• [1,1'-(butane-1,4-diyl)-bis(triethylammonium)] dibromide
• 1,4-bis(triethylammonio)butane dibromide
• 1,4-Bis(triethylammonium)butane dibromide
• AC1L22YT
• Hexa-N-aethyl-N,N'-butandiyl-di-ammonium, Dibromid
• hexa-N-ethyl-N,N'-butanediyl-di-ammonium, dibromide
• LS-19061
• N,N,N,N',N',N'-hexaet
• Tetramethylenebis(triethylammonium bromide)
• NSC 170291
• 1067-62-5
• 1,4-Butanediaminium, N,N,N,N',N',N'-hexaethyl-, dibromide
• AMMONIUM, TETRAMETHYLENEBIS(TRIETHYL-, DIBROMIDE

• Inchi： 1S/C16H38N2.2BrH/c1-7-17(8-2,9-3)15-13-14-16-18(10-4,11-5)12-6;;/h7-16H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： NUIGSIPDCSDQDC-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+](CC)(CC)(CC)CCCC[N+](CC)(CC)CC

Computed Properties

• Exact Mass: 377.8428
• Monoisotopic Mass: 416.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 155
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 0.52360